Cas no 6393-66-4 (2H-2,12-Methanoindolo[2,3-a]quinolizine-13-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-, methyl ester, (2R,3E,12bS,13S)-)

2H-2,12-Methanoindolo[2,3-a]quinolizine-13-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-, methyl ester, (2R,3E,12bS,13S)- structure

6393-66-4 structure

Product Name:2H-2,12-Methanoindolo[2,3-a]quinolizine-13-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-, methyl ester, (2R,3E,12bS,13S)-

CAS No:6393-66-4

MF:C₂₀H₂₂N₂O₂

MW:322.400885105133

CID:513277

PubChem ID:5385014

Update Time:2025-04-19

2H-2,12-Methanoindolo[2,3-a]quinolizine-13-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-, methyl ester, (2R,3E,12bS,13S)- Chemical and Physical Properties

Names and Identifiers

- 2H-2,12-Methanoindolo[2,3-a]quinolizine-13-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-, methyl ester, (2R,3E,12bS,13S)-
- pleiocarpamine
- NSC 374523
- 2H-2,12-METHANOINDOLO(2,3-A)QUINOLIZINE-13-CARBOXYLIC ACID, 3-ETHYLIDENE-1,3,4,6,7,12B-HEXAHYDRO-, METHYL ESTER, (2S,3E,12BS,13S)-
- (16S,19E)-17-methoxy-17-oxo-19,20-didehydro-1,16-cyclocorynan
- Q15425259
- 4J3PV95ANL
- CHEMBL3338254
- NSC-374523
- NSC374523
- CHEBI:141939
- methyl (13E,14S,16S,18S)-13-ethylidene-1,11-diazapentacyclo[12.3.1.02,7.08,17.011,16]octadeca-2,4,6,8(17)-tetraene-18-carboxylate
- PLEOCARPAMINE
- UNII-4J3PV95ANL
- 6393-66-4
- DTXSID80419616
- (+)-PLEIOCARPAMINE
- Inchi： 1S/C20H22N2O2/c1-3-12-11-21-9-8-14-13-6-4-5-7-16(13)22-18(14)17(21)10-15(12)19(22)20(23)24-2/h3-7,15,17,19H,8-11H2,1-2H3/b12-3-/t15-,17-,19-/m0/s1
- InChI Key： NTMOAQDHNZYZMZ-QWCNWJGKSA-N
- SMILES： O(C)C([C@@H]1[C@@H]2/C(=C\C)/CN3CCC4C5C=CC=CC=5N1C=4[C@@H]3C2)=O

Computed Properties

Exact Mass: 322.168127949g/mol
Monoisotopic Mass: 322.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 574
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.5Å²

2H-2,12-Methanoindolo[2,3-a]quinolizine-13-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-, methyl ester, (2R,3E,12bS,13S)- Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Related Categories

6393-66-4 (2H-2,12-Methanoindolo[2,3-a]quinolizine-13-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-, methyl ester, (2R,3E,12bS,13S)-) Related Products

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